![molecular formula C7H8N2O2 B085542 1,6-Dihydro-N-methyl-6-oxonicotinamide CAS No. 1007-18-7](/img/structure/B85542.png)
1,6-Dihydro-N-methyl-6-oxonicotinamide
Description
1,6-Dihydro-N-methyl-6-oxonicotinamide (DMXAA) is a synthetic small molecule that has been extensively studied for its potential therapeutic applications in cancer treatment. It was first discovered in the 1980s, and since then, numerous studies have been conducted to explore its mechanism of action, biochemical and physiological effects, and potential clinical applications.
Scientific Research Applications
Photophysical Properties and Drug Dynamics
- The photophysical properties of milrinone, a cardiotonic drug with a similar structure (1,6-dihydro-2-methyl-6-oxo-3,4'-bipyridine-5-carbonitrile), have been characterized to understand its dynamics in aqueous solutions across different pH levels. This research highlights the role of charge-transfer states, intramolecular charge transfer, and hydrogen-bonding interactions in determining the photophysical behavior of such compounds. The findings could be relevant for developing photostable and effective therapeutic agents (El-Kemary, Organero, & Douhal, 2006).
Structural Analysis and Synthetic Approaches
- Studies have also focused on the structural analysis and synthesis of related compounds, revealing insights into their chemical properties and potential applications. For instance, the structure of a steroidal phenyldihydro-1,3-oxazine derivative has been reported, showing its connectivity to the sterane skeleton, which could inform the synthesis of novel steroids with potential pharmaceutical applications (Hewitt et al., 2000).
Coordination Chemistry and Material Science
- The coordination of 6-methyl-2-oxonicotinate to 3d-metal ions has been explored, yielding new compounds with distinct magnetic properties. This research is crucial for the development of materials with specific magnetic behaviors, which have applications in data storage, sensors, and catalysis. The structural diversity observed in the resulting compounds underscores the potential for designing materials with tailored properties (Razquin-Bobillo et al., 2022).
Photocycloaddition Reactions
- The preparation and intramolecular photocycloaddition of dihydropyrrol-2-ones and dihydro-1H-pyridin-2-ones have been studied, revealing efficient routes to complex cyclic structures. This research provides valuable methodologies for the synthesis of biologically active molecules and the exploration of new photoreactions (Albrecht, Basler, & Bach, 2008).
Antihypoxic Activity
- The antihypoxic activity of certain derivatives has been evaluated, showing potential therapeutic benefits. These studies contribute to the understanding of how structural modifications can influence the biological activities of molecules, paving the way for the development of new drugs with enhanced efficacy and safety profiles (Zykova, 2014).
properties
IUPAC Name |
N-methyl-6-oxo-1H-pyridine-3-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-8-7(11)5-2-3-6(10)9-4-5/h2-4H,1H3,(H,8,11)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBUNJDAKVMXXEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CNC(=O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70143458 | |
Record name | 1,6-Dihydro-N-methyl-6-oxonicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70143458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1007-18-7 | |
Record name | 1,6-Dihydro-N-methyl-6-oxo-3-pyridinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1007-18-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,6-Dihydro-N-methyl-6-oxonicotinamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001007187 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,6-Dihydro-N-methyl-6-oxonicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70143458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,6-DIHYDRO-N-METHYL-6-OXONICOTINAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C2M49S613F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.